Cas no 38309-60-3 (3H-spiro[isobenzofuran-1,4'-piperidine])
3H-Spiro[isobenzofuran-1,4'-piperidine] is a versatile spirocyclic compound featuring a fused isobenzofuran and piperidine ring system. Its unique spiro architecture imparts structural rigidity, enhancing binding selectivity in medicinal chemistry applications. The compound serves as a valuable scaffold in pharmaceutical research, particularly for developing central nervous system (CNS) active compounds due to its ability to cross the blood-brain barrier. The piperidine moiety offers opportunities for further functionalization, while the isobenzofuran component contributes to electron-rich characteristics. This hybrid structure demonstrates improved metabolic stability compared to simpler heterocycles, making it advantageous for drug discovery programs targeting GPCRs or neurotransmitter transporters. The compound's balanced lipophilicity and three-dimensionality also support its utility in fragment-based drug design approaches.
![3H-spiro[isobenzofuran-1,4'-piperidine] structure](https://ossimg.kuujia.com/scimg/38500/38309-60-3x500.png)
38309-60-3 structure
Product Name:3H-spiro[isobenzofuran-1,4'-piperidine]
CAS No:38309-60-3
MF:C12H15NO
MW:189.253603219986
MDL:MFCD06738867
CID:54858
PubChem ID:10442498
Update Time:2025-07-02
3H-spiro[isobenzofuran-1,4'-piperidine] Chemical and Physical Properties
Names and Identifiers
-
- 3H-spiro[isobenzofuran-1,4'-piperidine]
- 3H-Spiro[2-benzofuran-1,4'-piperidine]
- spiro[1H-2-benzofuran-3,4'-piperidine]
- Spiro[isobenzofuran-1(3H),4'-piperidine]
- Spiro[1H-isobenzofuran-3,4'-piperidine]
- 1,3-dihydrospiro[isobenzofuran-1,4'-piperidine]
- spiro[isobenzofuran-1(3 H),4'-piperidine]
- BCP27074
- SY013430
- 3H-Spiro[isobenzofuran-1,4`-piperidine]
- AKOS006282744
- 3H-spiro[2-benzofuran-1,4''-piperidine]
- DTXSID20439939
- BDBM50035136
- spiro[isobenzofuran-1(3H),4'piperidine]
- 3H-Spiro[isobenzofuran-1,4 inverted exclamation mark -piperidine]
- EN300-90146
- CS-W003332
- 1,3-dihydrospiro[isobenzofuran1,4'-piperidine]
- SCHEMBL86971
- J-512594
- AM20040334
- AC-26944
- AB28071
- CHEMBL64369
- 38309-60-3
- FS-2833
- A6497
- 3H-spiro[2-benzofuran-1,4-piperidine];3H-Spiro[isobenzofuran-1,4'-piperidine]
- BYOIMOJOKVUNTP-UHFFFAOYSA-N
- MFCD06738867
- spiro[isobenzofuran-1(3H), 4'-piperidine]
- FT-0648566
- 3H-spiro[2-benzofuran-1,4-piperidine]
- Spiro[isobenzofuran-1(3H), 4' -piperidine]
- DB-013221
-
- MDL： MFCD06738867
- Inchi： 1S/C12H15NO/c1-2-4-11-10(3-1)9-14-12(11)5-7-13-8-6-12/h1-4,13H,5-9H2
- InChI Key： BYOIMOJOKVUNTP-UHFFFAOYSA-N
- SMILES： O1CC2C=CC=CC=2C21CCNCC2
Computed Properties
- Exact Mass: 189.11500
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Boiling Point: 321.3°C at 760 mmHg
- PSA: 21.26000
- LogP: 2.12430
3H-spiro[isobenzofuran-1,4'-piperidine] Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Storage Condition：Sealed in dry,2-8°C(BD28562)
- Risk Phrases：R36/37/38
3H-spiro[isobenzofuran-1,4'-piperidine] Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3H-spiro[isobenzofuran-1,4'-piperidine] Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0218-1g |
3H-Spiro[2-benzofuran-1,4'-piperidine] |
38309-60-3 | 97% | 1g |
1526.48CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0218-5g |
3H-Spiro[2-benzofuran-1,4'-piperidine] |
38309-60-3 | 97% | 5g |
5512.28CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0218-500mg |
3H-Spiro[2-benzofuran-1,4'-piperidine] |
38309-60-3 | 97% | 500mg |
1187.26CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0218-250mg |
3H-Spiro[2-benzofuran-1,4'-piperidine] |
38309-60-3 | 97% | 250mg |
1017.65CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0218-100mg |
3H-Spiro[2-benzofuran-1,4'-piperidine] |
38309-60-3 | 97% | 100mg |
924.37CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0218-50mg |
3H-Spiro[2-benzofuran-1,4'-piperidine] |
38309-60-3 | 97% | 50mg |
831.08CNY | 2021-05-07 | |
| Fluorochem | 076574-1g |
3H-Spiro[2-benzofuran-1,4'-piperidine] |
38309-60-3 | 95% | 1g |
￡213.00 | 2022-03-01 | |
| Fluorochem | 076574-5g |
3H-Spiro[2-benzofuran-1,4'-piperidine] |
38309-60-3 | 95% | 5g |
￡806.00 | 2022-03-01 | |
| Fluorochem | 076574-10g |
3H-Spiro[2-benzofuran-1,4'-piperidine] |
38309-60-3 | 95% | 10g |
￡1367.00 | 2022-03-01 | |
| Chemenu | CM139135-1g |
3H-Spiro[2-benzofuran-1,4'-piperidine] |
38309-60-3 | 97% | 1g |
$199 | 2021-08-05 |
3H-spiro[isobenzofuran-1,4'-piperidine] Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:38309-60-3)3H-spiro[isobenzofuran-1,4'-piperidine]
Order Number:A6497
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):492.0
Email:sales@amadischem.com
3H-spiro[isobenzofuran-1,4'-piperidine] Related Literature
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Fang Xie,Torsten Kniess,Christin Neuber,Winnie Deuther-Conrad,Constantin Mamat,Brian P. Lieberman,Boli Liu,Robert H. Mach,Peter Brust,J?rg Steinbach,Jens Pietzsch,Hongmei Jia Med. Chem. Commun. 2015 6 1093
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:38309-60-3)3H-spiro[isobenzofuran-1,4'-piperidine]
Purity:99%
Quantity:5g
Price ($):492.0